molecular formula C7H4ClNOS B019391 5-Chloro-1,2-benzisothiazolin-3-one CAS No. 4337-43-3

5-Chloro-1,2-benzisothiazolin-3-one

Cat. No. B019391
CAS RN: 4337-43-3
M. Wt: 185.63 g/mol
InChI Key: IYFOEVOXKZUQPJ-UHFFFAOYSA-N
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Description

5-Chloro-1,2-benzisothiazolin-3-one is a compound with interesting chemical and physical properties. It is part of the benzisothiazolinone family, known for their wide range of applications in various fields, including as intermediates in the synthesis of heterocyclic compounds.

Synthesis Analysis

The synthesis of 5-Chloro-1,2-benzisothiazolin-3-one and related compounds typically involves several steps, including the reaction of isatoic anhydride with potassium hydrogen sulfide, followed by oxidation and ring closure to form the desired compound. Various substitutions, such as nucleophilic substitution of the 3-chloro group, can lead to different derivatives (Albert, O'Brien, & Robins, 1978).

Molecular Structure Analysis

The molecular structure of 5-Chloro-1,2-benzisothiazolin-3-one derivatives has been determined using various analytical techniques such as elemental analyses, IR, 1H NMR, ESI-MS, and single-crystal X-ray diffraction. DFT (Density Functional Theory) studies have also been conducted to compare the calculated molecular geometries with experimental data, providing insights into the electronic structure of these compounds (Şahin et al., 2011).

Chemical Reactions and Properties

5-Chloro-1,2-benzisothiazolin-3-one and its derivatives exhibit a range of chemical reactions, including electrophilic and nucleophilic substitutions. These reactions are crucial for the synthesis of various biologically active compounds and have been extensively studied (Xu, Lin, & Lin, 2011).

Scientific Research Applications

  • Biological Activities : This compound exhibits various biological activities, including antithrombogenic, fungicidal, anti-inflammatory, and diuretic effects (Davis, 1985). Moreover, it has demonstrated potent antibacterial and antifungal properties, as shown in studies on benzoxazolinone derivatives (Gökşen et al., 2013).

  • Preservative Use : It is used as a preservative in various industries, including cosmetics, skin cleansers, and other industrial applications (Geier & Schnuch, 1996).

  • Synthetic Utility : The compound serves as a useful synthetic route for producing various 2,1-benzisothiazole derivatives, which are important in medicinal chemistry for their variety of biological effects (Albert et al., 1978); (Silva et al., 2003).

  • Health and Safety Concerns : Despite its applications, there are health concerns associated with 5-Chloro-1,2-benzisothiazolin-3-one. It may act as a skin sensitizer and could cause occupational asthma and rhinitis in certain cases (Botham et al., 1991); (Moscato et al., 1997).

Safety And Hazards

5-Chloro-1,2-benzisothiazolin-3-one has the potential to cause allergic contact dermatitis . The US Environmental Protection Agency declared it a moderate skin sensitizer . It is banned from use in personal care products in Europe but may still be found in products from other parts of the world .

properties

IUPAC Name

5-chloro-1,2-benzothiazol-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4ClNOS/c8-4-1-2-6-5(3-4)7(10)9-11-6/h1-3H,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYFOEVOXKZUQPJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1Cl)C(=O)NS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4ClNOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90195833
Record name 5-Chloro-1,2-benzisothiazolin-3-one
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

185.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-1,2-benzisothiazolin-3-one

CAS RN

4337-43-3
Record name 5-Chloro-1,2-benzisothiazol-3(2H)-one
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-Chloro-1,2-benzisothiazolin-3-one
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 5-Chloro-1,2-benzisothiazolin-3-one
Source EPA DSSTox
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Record name 5-chloro-1,2-benzisothiazol-3(2H)-one
Source European Chemicals Agency (ECHA)
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Record name 5-CHLORO-1,2-BENZISOTHIAZOLIN-3-ONE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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